Cas no 18806-29-6 (L-Alanine-d4)

L-Alanine-d4 Properties

Names and Identifiers

• L-Alanine-2,3,3,3-d4
• L-Alanine-d4
• 2,3,3,3-Tetradeuterio-L-alanin
• 2,3,3,3-tetradeuterio-L-alanine
• A-Alanine-d4
• A-Aminopropionic Acid-d4
• alanine-C-d4
• L-2-Aminopropanoic Acid-d4
• Lactamine-d4
• α-Alanine-d4
• NSC 206315-d4
• (S)-Alanine-d4
• L-α-Alanine-d4
• L-(+)-Alanine-d4
• (S)-(+)-Alanine-d4
• α-AMinopropionic Acid-d4
• CHEBI:76050
• DTXSID70480390
• (2S)-2-amino(?H?)propanoic acid
• HY-N0229S3
• 2,3,3,3-tetradeuterioL-alanine
• L-(2,3,3,3-(2)H4)alanine
• CS-0375610
• 18806-29-6
• MS-22725
• (2S)-2-amino-2,3,3,3-tetradeuteriopropanoic acid
• D99318
• L-Alanine-2,3,3,3-d4, 98 atom % D
• +Expand

• MDL： MFCD00084109
• InChIKey： QNAYBMKLOCPYGJ-IALWIIEESA-N
• Inchi： InChI=1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m0/s1/i1D3,2D
• SMILES： C([2H])([2H])([2H])[C@@]([2H])(C(=O)O)N

Computed Properties

• Exact Mass: 93.07280
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 93.072785450g/mol
• Heavy Atom Count: 6
• Complexity: 61.8
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• LogP: 0.11850
• PSA: 63.32000
• Melting Point: 314.5 °C (dec.)(lit.)
• Color/Form: Not determined
• Solubility: Not determined